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Abstract

This document provides detailed application notes and protocols for performing a GPR35
internalization assay. G protein-coupled receptor 35 (GPR35) is an orphan receptor implicated
in various physiological and pathological processes, including inflammation and metabolic
disorders. Agonist-induced internalization of GPR35 is a critical step in the regulation of its
signaling and represents a key functional readout for pharmacological studies. This guide offers
step-by-step instructions for two robust methods to quantify GPR35 internalization: a cell
surface ELISA and an immunofluorescence-based imaging assay. Additionally, it includes a
summary of quantitative data for known GPR35 agonists and antagonists, as well as diagrams
illustrating the signaling pathway and experimental workflows.

Introduction

G protein-coupled receptors (GPCRs) are the largest family of cell surface receptors and are
prominent drug targets. Upon agonist binding, GPCRs activate intracellular signaling pathways,
primarily through G proteins and (-arrestins. A key regulatory mechanism for many GPCRs,
including GPR35, is desensitization and internalization, which is often mediated by [3-arrestin.
[1] This process involves the translocation of the receptor from the plasma membrane to
intracellular compartments, such as endosomes.[2]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b14051609?utm_src=pdf-interest
https://www.arigobio.com/files/protocol_tips/files/Immunofluorescence-Protocol.pdf
https://pubmed.ncbi.nlm.nih.gov/30616815/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14051609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Measuring receptor internalization is a direct way to assess the functional consequences of
ligand binding and can be used to characterize the potency and efficacy of agonists, as well as
the inhibitory effects of antagonists. The protocols described herein are designed for
researchers in academic and industrial settings who are investigating GPR35 pharmacology
and seeking to develop novel therapeutics targeting this receptor.

GPR35 Signaling and Internalization Pathway

Upon activation by an agonist, GPR35 undergoes a conformational change, leading to the
recruitment and activation of intracellular signaling partners. While GPR35 can couple to
various G proteins, its internalization is primarily driven by the recruitment of 3-arrestin.[3] -
arrestin binding to the phosphorylated C-terminus of the activated receptor targets it for
clathrin-mediated endocytosis.[4]
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Cell Surface ELISA Workflow
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Immunofluorescence Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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